2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C13H12N4O4S2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C13H12N4O4S2/c1-2-11-15-16-13(22-11)14-10(18)7-17-12(19)8-5-3-4-6-9(8)23(17,20)21/h3-6H,2,7H2,1H3,(H,14,16,18)
• InChI Key: PTOCRBNMWIXUJH-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, also known as DBIBTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DBIBTA is a heterocyclic compound that contains both a benzisothiazolone ring and a thiadiazole ring. In

Mechanism of Action

The exact mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to inhibit the activity of COX-2 and LOX, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the development of inflammatory diseases such as arthritis and asthma. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has also been found to inhibit the growth of certain tumor cells and to exhibit anti-microbial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its potential as a therapeutic agent for the treatment of inflammatory diseases and certain types of cancer. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to exhibit potent anti-inflammatory and anti-tumor properties, making it a promising candidate for further development as a drug. However, one of the limitations of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. One area of interest is the development of more efficient synthesis methods for 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and related compounds. Another area of research is the exploration of the potential therapeutic applications of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide in the treatment of inflammatory diseases and certain types of cancer. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and to determine its potential side effects and toxicity in vivo.

Synthesis Methods

The synthesis of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is a multi-step process that involves the reaction of several different chemical reagents. The first step involves the reaction of 2-aminobenzisothiazolone with ethyl chloroacetate to form N-(2-benzisothiazolyl)acetamide. This intermediate compound is then reacted with thiosemicarbazide to form N-(2-benzisothiazolyl)-N'-[5-ethyl-1,3,4-thiadiazol-2-yl]thiourea. Finally, the addition of hydrogen peroxide and acetic anhydride to this compound leads to the formation of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.